Cas no 189261-10-7 (Natalizumab)

• Product Name: Natalizumab
• CAS No: 189261-10-7
• MF: C₄₀H₅₅N₇O₁₁S
• MW: 841.970009088516
• CID: 2730658
• PubChem ID: 108147
• Update Time: 2025-10-29

Natalizumab Chemical and Physical Properties

Names and Identifiers

• Natalizumab
• Immunoglobulin G4,anti-(human integrin R4) (human-mouse monoclonal AN100226 c4-chain),disulfide with human-mouse monoclonal AN100226 light chain,dimer
• Natalizumab-Tysabri
• (3S)-4-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-methylamino]-1-oxo-3-phenylpropan-2-yl]amino]-3-(3-carboxypropanoylamino)-4-oxobutanoic acid
• (3S)-4-(((2S)-1-(((2S)-1-((2-(((2S)-1-(((2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl)amino)-4-methyl-1-oxopentan-2-yl)amino)-2-oxoethyl)amino)-1-oxo-3-phenylpropan-2-yl)-methylamino)-1-oxo-3-phenylpropan-2-yl)amino)-3-((4-hydroxy-4-oxobutanoyl)amino)-4-oxobutanoic acid
• Senktide
• DA-78081
• Q27088780
• CS-8091
• Substance P (6-11), succinyl-aspartyl(6)-methylphenylalanine(8)-
• suc[Asp6,MePhe3]SP(6-11))
• GTPL2127
• 4-({14-Benzyl-7,10,13-trihydroxy-5-[hydroxy(imino)methyl]-15-methyl-8-(2-methylpropyl)-16-oxo-18-phenyl-2-thia-6,9,12,15-tetraazaoctadeca-6,9,12-trien-17-yl}imino)-3-[(3-carboxy-1-hydroxypropylidene)amino]-4-hydroxybutanoic acid
• suc[Asp6,MePhe3]SP(6-11)
• DA-56013
• N-(3-Carboxy-1-oxopropyl)-6-(N-methyl-L-phenylalanine)-7-de-L-valine-4-10-neuromedin B (swine spinal cord)
• G12250
• Succinyl-6-asp-8-Me-phe-substance P (6-11)
• suc(Asp6,MePhe3)SP(6-11)
• L-Methioninamide, N-(3-carboxy-1-oxopropyl)-L-alpha-aspartyl-L-phenylalanyl-N-methyl-L-phenylalanylglycyl-L-leucyl-
• 189261-10-7
• Substance P (6-11), succinyl-asp(6)-Me-phe(8)-
• HY-P0187
• (5S,8S,14S,17S,20S)-14,17-Dibenzyl-5-carbamoyl-20-(carboxymethyl)-8-isobutyl-15-methyl-7,10,13,16,19,22-hexaoxo-2-thia-6,9,12,15,18,21-hexaazapentacosan-25-oic acid
• 4-10-Neuromedin B (swine spinal cord), N-(3-carboxy-1-oxopropyl)-6-(N-methyl-L-phenylalanine)-7-de-L-valine-
• 106128-89-6
• HMHYXLVEFVGOPM-QKUYTOGTSA-N
• suc(Asp6,MePhe3)SP(6-11))
• J-001543
• (S)-N-((S)-1-{[(S)-1-({[(S)-1-((S)-1-Carbamoyl-3-methylsulfanyl-propylcarbamoyl)-3-methyl-butylcarbamoyl]-methyl}-carbamoyl)-2-phenyl-ethyl]-methyl-carbamoyl}-2-phenyl-ethyl)-3-(3-carboxy-propionylamino)-succinamic acid
• DTXSID80909926
• (3S)-4-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-methylamino]-1-oxo-3-phenylpropan-2-yl]amino]-3-[(4-hydroxy-4-oxobutanoyl)amino]-4-oxobutanoic acid
• SCHEMBL5238634
• BDBM50052524
• CHEMBL106124
• MS-31559

• Inchi： 1S/C40H55N7O11S/c1-24(2)19-28(37(55)45-27(36(41)54)17-18-59-4)44-33(49)23-42-39(57)31(21-26-13-9-6-10-14-26)47(3)40(58)30(20-25-11-7-5-8-12-25)46-38(56)29(22-35(52)53)43-32(48)15-16-34(50)51/h5-14,24,27-31H,15-23H2,1-4H3,(H2,41,54)(H,42,57)(H,43,48)(H,44,49)(H,45,55)(H,46,56)(H,50,51)(H,52,53)/t27-,28-,29-,30-,31-/m0/s1
• InChI Key： HMHYXLVEFVGOPM-QKUYTOGTSA-N
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N(C([H])([H])[H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])C(C([H])([H])C([H])([H])C(=O)O[H])=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 841.36802677g/mol
• Monoisotopic Mass: 841.36802677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 59
• Rotatable Bond Count: 26
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 309Ų

Additional information on Natalizumab

Natalizumab: A Comprehensive Overview

Natalizumab (CAS No. 189261-10-7) is a highly specific humanized monoclonal antibody that has revolutionized the treatment of several chronic inflammatory diseases. Approved by the FDA in 2004, it is primarily used for the management of relapsing forms of multiple sclerosis (MS) and ulcerative colitis (UC). The drug works by targeting the alpha-4-beta-7 integrin, a key molecule involved in the migration of immune cells to inflamed tissues, thereby reducing inflammation and disease activity.

The development of Natalizumab was a significant milestone in immunology, as it represented one of the first biologics designed to specifically inhibit leukocyte trafficking. Its mechanism of action involves binding to the alpha-4 subunit of the alpha-4-beta-7 integrin, preventing these cells from adhering to vascular cell adhesion molecule-1 (VCAM-1) and mucosal addressin cell adhesion molecule-1 (MAdCAM-1). This interference disrupts the homing of immune cells to the central nervous system (CNS) and gastrointestinal tract, which are primary sites affected in MS and UC, respectively.

Recent studies have highlighted the efficacy of Natalizumab in reducing relapse rates and improving quality of life in patients with relapsing-remitting multiple sclerosis (RRMS). Clinical trials such as the Phase III AFFIRM trial demonstrated that patients treated with Natalizumab experienced a significant reduction in annualized relapse rates compared to placebo. Furthermore, magnetic resonance imaging (MRI) studies showed a marked decrease in new lesion formation, underscoring its neuroprotective effects.

In addition to its established role in MS, Natalizumab has also shown promise in other inflammatory conditions. For instance, it has been investigated for its potential in treating Crohn's disease (CD), where similar mechanisms of immune cell modulation could be beneficial. Although not yet approved for CD, ongoing clinical trials continue to explore its efficacy and safety profile in this patient population.

The safety profile of Natalizumab is a critical consideration due to its association with progressive multifocal leukoencephalopathy (PML), a rare but serious neurological complication. The risk of PML is higher in patients who have previously been exposed to the John Cunningham virus (JCV) or have undergone long-term treatment with immunosuppressive agents. Recent advancements in diagnostic tools, such as JCV DNA assays and MRI monitoring, have improved risk stratification and early detection of PML, thereby enhancing patient safety.

Emerging research is also focusing on optimizing treatment regimens and identifying biomarkers that predict response to Natalizumab. For example, studies are exploring the role of genetic polymorphisms and cytokine profiles in determining therapeutic outcomes. These insights could pave the way for personalized medicine approaches, enabling clinicians to tailor treatment strategies based on individual patient characteristics.

In conclusion, Natalizumab remains a cornerstone therapy for managing relapsing forms of multiple sclerosis and ulcerative colitis. Its unique mechanism of action targeting alpha-4-beta-7 integrin continues to be a focal point for research aimed at expanding its therapeutic applications. As our understanding of inflammatory diseases evolves, so too does the potential for Natalizumab to play an even greater role in improving patient outcomes worldwide.